Cas no 5409-91-6 ( )

  structure
  structure
Product Name: 
CAS No:5409-91-6
MF:C15H10ClNO3S
MW:319.762801647186
CID:939678
PubChem ID:224208
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl) quinoline-8-sulfonate
    • 4-chlorophenyl quinoline-8-sulfonate
    • AC1L5D4N
    • AC1Q3SLL
    • AQ-390
    • CTK4J9565
    • HMS2794G19
    • MolPort-002-368-129
    • NSC12544
    • 4-chlorophenyl 8-quinolinesulfonate
    • DTXSID10279381
    • MLS000737976
    • SMR000446102
    • AQ-390/42128855
    • CHEMBL1485083
    • NSC-12544
    • 5409-91-6
    •  
    • Inchi: 1S/C15H10ClNO3S/c16-12-6-8-13(9-7-12)20-21(18,19)14-5-1-3-11-4-2-10-17-15(11)14/h1-10H
    • InChI Key: WPVTYQWOFPYPSA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OS(C1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 319.0071
  • Monoisotopic Mass: 319.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.437
  • Boiling Point: 508.9°C at 760 mmHg
  • Flash Point: 261.5°C
  • Refractive Index: 1.661
  • PSA: 56.26
  • LogP: 4.73670
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